Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate
Catalog No.
S7395188
CAS No.
M.F
C12H12N4O4S
M. Wt
308.32 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridi...](/img/structure-2d/800/S7395188.png)
Content Navigation
Product Name
Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate
IUPAC Name
ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate
Molecular Formula
C12H12N4O4S
Molecular Weight
308.32 g/mol
InChI
InChI=1S/C12H12N4O4S/c1-2-20-12(17)10-15-11(21(18,19)14-7-6-13)9-5-3-4-8-16(9)10/h3-5,8,14H,2,7H2,1H3
InChI Key
QSUQLSYDRQYUBH-UHFFFAOYSA-N
Canonical SMILES
CCOC(=O)C1=NC(=C2N1C=CC=C2)S(=O)(=O)NCC#N
XLogP3
1.5
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
308.05792605 g/mol
Monoisotopic Mass
308.05792605 g/mol
Heavy Atom Count
21
Dates
Last modified: 08-27-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:405165-61-9
Molecular Formula:C19H22Cl2FN3O3
Molecular Weight:430.3 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:18766-66-0
Molecular Formula:C9H9NO5
Molecular Weight:211.17 g/mol
Availability:
In Stock
CAS No.:5979-94-2
Molecular Formula:C11H14N2O
Molecular Weight:190.24 g/mol
Availability:
In Stock
CAS No.:602-01-7
Molecular Formula:C6H3CH3(NO2)2
C7H6N2O4
C7H6N2O4
C7H6N2O4
C7H6N2O4
Molecular Weight:182.13 g/mol
Availability:
In Stock
